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Introduction
Ammonium dichromate, (NH₄)₂Cr₂O₇, is a vibrant orange-red crystalline solid known for its

strong oxidizing properties. Historically, it has found applications in various industrial

processes, including leather tanning and as a mordant in textile dyeing.[1][2][3] This document

provides detailed application notes and protocols for the use of ammonium dichromate in

these two distinct fields, with a strong emphasis on the historical context and the critical safety

considerations associated with hexavalent chromium.

Disclaimer: Ammonium dichromate contains hexavalent chromium (Cr(VI)), which is a known

carcinogen and environmental hazard.[4][5] Modern industrial practices have largely shifted

away from the direct use of Cr(VI) compounds in favor of trivalent chromium (Cr(III)) salts,

which are significantly less toxic. These protocols are provided for informational and research

purposes. Strict adherence to all safety protocols is imperative when handling ammonium
dichromate.

Section 1: Application in Leather Tanning
The primary role of chromium in leather tanning is to stabilize the collagen fibers of the hide,

making it resistant to microbial degradation and increasing its durability.[6] While modern
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chrome tanning exclusively uses Cr(III) salts like chromium(III) sulfate, historically, dichromates

were used, often involving an in-situ reduction to the active Cr(III) form.[7][8]

Chemical Principle
The tanning process relies on the ability of Cr(III) ions to form cross-links between the carboxyl

groups of collagen protein chains. This cross-linking imparts stability to the leather. When

ammonium dichromate is used, the Cr(VI) must first be reduced to Cr(III). This reduction is

typically achieved using a reducing agent such as sulfur dioxide or glucose in an acidic

solution.[9]

The overall reaction for the reduction of dichromate with sulfur dioxide can be represented as:

(NH₄)₂Cr₂O₇ + 3SO₂ + H₂SO₄ → 2Cr(OH)SO₄ + (NH₄)₂SO₄

Historical Process Overview & Representative Protocol
The following protocol is a representative outline of a historical chrome tanning process that

might have utilized a dichromate salt. Modern tanneries do not use this method directly due to

the hazards of Cr(VI).

Materials:

Ammonium dichromate ((NH₄)₂Cr₂O₇)

Sulfuric acid (H₂SO₄)

A reducing agent (e.g., glucose or sodium bisulfite)

Sodium carbonate (Na₂CO₃) for basification

Pickled animal hides

Water

Procedure:

Preparation of the Chrome Tanning Liquor (Reduction of Cr(VI)):
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In a well-ventilated chemical fume hood, dissolve a calculated amount of ammonium
dichromate in water.

Slowly and carefully add sulfuric acid to the solution to lower the pH.

Gradually add the reducing agent (e.g., glucose) while monitoring the temperature. The

reaction is exothermic.

The solution will change color from orange-red to a deep green, indicating the reduction of

Cr(VI) to Cr(III). The resulting solution is the basic chromium sulfate tanning liquor.

Tanning:

The pickled hides are placed in a tanning drum with a specific volume of water.

The prepared chrome tanning liquor (containing Cr(III)) is added to the drum.

The drum is rotated for several hours to ensure even penetration of the chromium salts

into the hides.

Basification:

After sufficient penetration, the pH of the tanning bath is gradually raised by adding a weak

base, such as sodium carbonate.

This increase in pH promotes the cross-linking reaction between the chromium and the

collagen.

Post-Tanning Processes:

The resulting "wet blue" leather is then washed and can undergo further processing such

as retanning, dyeing, and fatliquoring.

Quantitative Data
The chromium content in the final leather product is a critical quality parameter.
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Parameter Typical Value Range Source(s)

Chromium (as Cr₂O₃) content

in wet-blue leather
3.0% - 5.0% [6][10][11]

Extractable Cr(III) in standard

chrome-tanned leather
50 - 500 ppm [10]

Regulatory limit for Cr(VI) in

leather goods
< 3 ppm [12]
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Preparation of Tanning Liquor

Tanning Process

Dissolve (NH₄)₂Cr₂O₇ in Water

Add H₂SO₄

Add Reducing Agent (e.g., Glucose)

Cr(VI) to Cr(III) Reduction

Add Cr(III) Tanning Liquor

Introduce Pickled Hides to Drum

Drum Rotation

Basification with Na₂CO₃

Wet Blue Leather
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Workflow for a historical chrome tanning process.
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Section 2: Application in Mordant Dyeing
Ammonium dichromate can be used as a mordant in dyeing, particularly for protein fibers like

wool and silk, and to a lesser extent, for cellulosic fibers like cotton.[1] A mordant is a

substance that forms a coordination complex with the dye, which then attaches to the fabric,

enhancing the dye's fastness to light and washing.[13]

Chemical Principle
In mordant dyeing with ammonium dichromate, the chromium ions form a complex with both

the dye molecules and the functional groups of the textile fibers. This creates a larger, insoluble

dye-mordant-fiber complex that is firmly fixed within the fiber structure. The chromium acts as a

bridge, improving the durability of the color.

Mordanting Methods
There are three primary methods for applying a mordant:

Pre-mordanting: The fiber is treated with the mordant before being dyed.

Meta-mordanting (Simultaneous): The mordant is added to the dyebath along with the dye.

Post-mordanting: The fiber is dyed first and then treated with the mordant.

Experimental Protocols
Protocol 1: Pre-mordanting of Wool Yarn with a Natural Dye

Materials:

Wool yarn (100 g)

Ammonium dichromate (1-3% on weight of fiber - owf)

Natural dye extract (e.g., madder root)

Formic acid or acetic acid

Water
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Heating mantle and beaker

Procedure:

Scouring: Wash the wool yarn with a neutral detergent to remove any impurities and rinse

thoroughly.

Mordanting:

In a large beaker, dissolve the desired amount of ammonium dichromate (e.g., 2 g for

2% owf) in water (liquor ratio of 1:40, i.e., 4 liters for 100 g yarn).

Add a small amount of formic or acetic acid to the mordant bath to achieve a pH of 3.5-

4.5.

Introduce the wet, scoured wool yarn into the mordant bath.

Slowly heat the bath to a gentle boil (around 95-100°C) and maintain this temperature for

45-60 minutes, stirring gently to ensure even mordanting.

Allow the bath to cool, then remove the yarn, rinse it thoroughly, and squeeze out excess

water.

Dyeing:

Prepare the dyebath with the natural dye extract according to the supplier's instructions.

Introduce the mordanted, wet yarn into the dyebath.

Slowly heat the dyebath to the recommended temperature for the specific dye (often just

below boiling for wool) and maintain for 60-90 minutes.

Allow the dyebath to cool completely before removing the yarn.

Rinse the dyed yarn with water until the water runs clear and allow it to dry in the shade.

Protocol 2: Meta-mordanting of Cotton Fabric
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Materials:

Cotton fabric (100 g)

A suitable mordant dye

Ammonium dichromate (1-2% owf)

Ammonium sulfate

Acetic acid

Water

Heating and stirring apparatus

Procedure:

Scouring: Thoroughly wash the cotton fabric to remove any sizing or impurities.

Dyeing and Mordanting:

Prepare a dyebath with the required amount of water (e.g., liquor ratio 1:30).

Add ammonium sulfate and a small amount of acetic acid to the bath to regulate the pH.

Add the pre-dissolved mordant dye and the ammonium dichromate to the dyebath.

Introduce the wet, scoured cotton fabric.

Slowly raise the temperature of the dyebath to a boil and maintain for 60-90 minutes with

constant agitation.

Allow the bath to cool, then remove the fabric.

Rinse the dyed fabric thoroughly with water and then with a mild soap solution to remove

any unfixed dye.

Final rinse and dry.
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Quantitative Data for Mordant Dyeing
The concentration of the mordant can significantly affect the final color and fastness properties

of the dyed textile.

Mordant
Concentration (%
owf)

Fiber
Effect on Color
Fastness (General
Trend)

Source(s)

0.5% - 1.0% Wool

Moderate

improvement in light

and wash fastness.

[14][15]

1.5% - 2.5% Wool

Significant

improvement in

fastness properties.

[15]

> 3.0% Wool

May lead to increased

fiber damage with

diminishing returns on

fastness.

[15]

1.0% - 3.0% Cotton

Effective for improving

dye uptake and

fastness, often used in

combination with a

tannin pre-treatment.

[16][17]

Experimental Workflow for Pre-mordant Dyeing
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Fiber Preparation

Mordanting

Dyeing

Scour Fiber
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Introduce Wet Fiber

Prepare Mordant Bath
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Workflow for pre-mordant dyeing of textiles.
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Section 3: Safety Protocols for Handling Ammonium
Dichromate
Ammonium dichromate is a hazardous substance and requires strict safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and chemical splash goggles.[18][19]

Ventilation: All work with ammonium dichromate powder or solutions should be conducted

in a certified chemical fume hood to avoid inhalation of dust or aerosols.[18]

Handling: Avoid contact with skin, eyes, and clothing. Do not grind or subject the solid

material to friction or shock, as it can be explosive under confinement.[5][20]

Storage: Store ammonium dichromate in a cool, dry, well-ventilated area away from

combustible materials, reducing agents, and sources of heat or ignition. It should be stored

separately from incompatible chemicals.[19]

Disposal: Dispose of ammonium dichromate and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it

in the regular trash or down the drain.[19]

Conclusion
Ammonium dichromate has played a significant role in the historical development of leather

tanning and textile dyeing. While its use in leather tanning has been superseded by safer Cr(III)

compounds, its application as a mordant in dyeing continues to be of interest for achieving high

fastness properties with certain dyes. A thorough understanding of the chemical principles and

strict adherence to safety protocols are essential for any research or application involving this

compound. The information and protocols provided herein are intended to serve as a

comprehensive resource for professionals in relevant scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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